3-(3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-phenylpyridazin-4(1H)-one

• IUPAC Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• InChI: InChI=1S/C18H11BrN4O2/c19-14-9-5-4-8-13(14)17-20-18(25-22-17)16-15(24)10-11-23(21-16)12-6-2-1-3-7-12/h1-11H
• InChI Key: CDMRHVQADIPMSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=CC=C4Br
• Molecular Formula: C18H11BrN4O2
• Molecular Weight: 395.2 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the bromine atom and the multiple rings could affect its solubility, melting point, and other properties.

Scientific Research Applications

Synthesis and Characterization

Compounds similar to 3-(3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-phenylpyridazin-4(1H)-one have been synthesized and characterized for their structural and chemical properties. For instance, 4-(alkyl/aryl)-3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol was synthesized and characterized by NMR, IR, and Mass spectroscopy (Kaneria et al., 2016).

Antimicrobial Activities

These compounds have been evaluated for antimicrobial activities. The study by Kaneria et al. (2016) found that these compounds showed antimicrobial activity against various strains of bacteria and fungi. This suggests potential applications in the development of new antimicrobial agents.

Structural Analysis and Molecular Interactions

Detailed structural analysis and exploration of molecular interactions have been conducted on similar compounds. For example, Fun et al. (2011) studied the crystal structure of a related compound, revealing its planar nature and the angles it forms with different rings, providing insights into its molecular geometry and potential interactions (Fun et al., 2011).

Biological Properties

The biological properties of these compounds have also been a subject of interest. Kamble et al. (2007) synthesized and evaluated similar compounds, finding significant antifungal activity, which could be valuable in medical and agricultural applications (Kamble, Latthe, & Badami, 2007).

Antiviral Activities

Some studies have extended to evaluating antiviral activities. For instance, Flefel et al. (2012) reported promising antiviral activity against the H5N1 avian influenza virus in compounds similar to 3-(3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-phenylpyridazin-4(1H)-one (Flefel et al., 2012).

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. If it shows promising activity in preliminary studies, it could be further developed and studied for potential uses in various fields such as medicine or materials science.